2-{2-[(2-bromo-5-fluorophenyl)thio]ethyl}pyridine

• IUPAC Name: 2-[2-(2-bromo-5-fluorophenyl)sulfanylethyl]pyridine
• InChI: InChI=1S/C13H11BrFNS/c14-12-5-4-10(15)9-13(12)17-8-6-11-3-1-2-7-16-11/h1-5,7,9H,6,8H2
• InChI Key: NHCXOCVYUVWXIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCSC2=C(C=CC(=C2)F)Br
• Molecular Formula: C13H11BrFNS
• Molecular Weight: 312.20 g/mol

Description

2-{2-[(2-bromo-5-fluorophenyl)thio]ethyl}pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BFPET and belongs to the class of thioether compounds.

Scientific Research Applications

Fluorescent pH Sensing

Researchers have developed heteroatom-containing organic fluorophores that exhibit aggregation-induced emission (AIE) and intramolecular charge transfer (ICT) characteristics, which are utilized for fluorescent pH sensing in both solution and solid states. This is enabled by the reversible switching of emission states through protonation and deprotonation processes, making such compounds valuable for detecting acidic and basic organic vapors (Yang et al., 2013).

Solvent-Sensitive Behavior

A study on the photophysical properties of a new fluorophore demonstrated solvent-sensitive absorption behaviors and dual-emissive fluorescent properties. These properties are attributed to the charge-transfer from anion to cation, tuned by the solvent's dielectric constant, highlighting the potential of such compounds in developing solvent-sensitive materials (Li et al., 2009).

Electrochromic Materials

Electropolymerization of compounds bearing electron-withdrawing side groups has led to the development of electroactive conjugated polymers with electrochromic properties. These polymers exhibit rapid color changes and high contrast ratios, making them suitable for applications in smart windows and displays (Shao et al., 2017).

Organic Synthesis and Heterocyclic Derivatives

The synthesis of heterocyclic derivatives, including thieno[2,3-b]pyridines and pyridothienopyrimidines, has been explored using compounds related to 2-{2-[(2-bromo-5-fluorophenyl)thio]ethyl}pyridine. These compounds have shown potential antimicrobial activities, offering a pathway to new therapeutic agents (Gad-Elkareem et al., 2011).

Optical and Electronic Properties

The development of alcohol-soluble conjugated polymers incorporating pyridine units has shown improved cathode interfacial layer performance for polymer solar cells. These materials enhance power conversion efficiency by improving open-circuit voltages and reducing interfacial energy losses (Chen et al., 2017).